Cas no 672-89-9 (4-Methoxy-6-methyl-2H-pyran-2-one)

4-Methoxy-6-methyl-2H-pyran-2-one is a heterocyclic organic compound featuring a pyranone core substituted with methoxy and methyl functional groups. This compound is of interest in synthetic organic chemistry due to its role as a versatile intermediate in the preparation of more complex molecules, including pharmaceuticals and agrochemicals. Its structural framework allows for further functionalization, making it valuable for constructing biologically active compounds. The methoxy and methyl substituents enhance its reactivity in nucleophilic and electrophilic reactions, facilitating diverse synthetic applications. Additionally, its stability under standard conditions ensures reliable handling and storage in laboratory settings. This compound is particularly useful in medicinal chemistry research for developing novel therapeutic agents.
4-Methoxy-6-methyl-2H-pyran-2-one structure
672-89-9 structure
Product Name:4-Methoxy-6-methyl-2H-pyran-2-one
CAS No:672-89-9
MF:C7H8O3
MW:140.136622428894
MDL:MFCD00006640
CID:39498
PubChem ID:12651
Update Time:2025-06-08

4-Methoxy-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-6-methyl-2H-pyran-2-one
    • 4-METHOXY-6-METHYLPYRAN-2-ONE
    • Methyltriacetolactone
    • Methyltriacetolacton
    • 2H-PYRAN-2-ONE, 4-METHOXY-6-METHYL-
    • 4-methoxy-6-methyl-pyran-2-one
    • Methyltriacetolacton [German]
    • 4-Methoxy-6-methyl-2-pyrone
    • MTZAUZNQAMNFME-UHFFFAOYSA-N
    • 53I7K68X7Z
    • 4MHP
    • WLN: T6OVJ DO1 F1
    • 4-methoxy-6-methyl-2-pyranone
    • EBD13186
    • 0354AC
    • NSC-139216
    • CHEMBL2205241
    • 6-METHYL-4-METHOXY-2-PYRONE
    • NSC139216
    • MFCD00006640
    • AKOS015918337
    • FT-0632778
    • NSC 139216
    • F2167-4058
    • Z1255423471
    • SCHEMBL1263805
    • M2881
    • BRN 0115970
    • UNII-53I7K68X7Z
    • TRIACETIC ACID LACTONE METHYL ETHER
    • SY113791
    • 672-89-9
    • 4-Methoxy-6-methyl-2H-pyran-2-one, 97%
    • DTXSID10217485
    • A835695
    • SORBIC ACID, 5-HYDROXY-3-METHOXY-, .DELTA.-LACTONE
    • EN300-187782
    • AS-75834
    • EINECS 211-600-9
    • 4-?Methoxy-?6-?methyl-?2H-?pyran-?2-?one
    • 2H-Pyran-2-one, 6-methyl-4-methoxy
    • NS00036106
    • DB-055010
    • A10838
    • MDL： MFCD00006640
    • Inchi： 1S/C7H8O3/c1-5-3-6(9-2)4-7(8)10-5/h3-4H,1-2H3
    • InChI Key： MTZAUZNQAMNFME-UHFFFAOYSA-N
    • SMILES： O1C(C=C(C=C1C)OC)=O
    • BRN： 0115970

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.14
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 280.3°C at 760 mmHg
  • Flash Point: 112.6°C
  • Refractive Index: 1.492
  • Water Partition Coefficient: Poorly soluble in water.
  • PSA: 39.44000
  • LogP: 0.95680
  • Solubility: Not determined
  • λmax: 280(EtOH)(lit.)

4-Methoxy-6-methyl-2H-pyran-2-one Security Information

4-Methoxy-6-methyl-2H-pyran-2-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methoxy-6-methyl-2H-pyran-2-one Pricemore >>

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4-Methoxy-6-methyl-2H-pyran-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:672-89-9)4-Methoxy-6-methyl-2H-pyran-2-one
Order Number:A835695
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:34
Price ($):190.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:672-89-9)4-Methoxy-6-methyl-2H-pyran-2-one
A835695
Purity:99%
Quantity:25g
Price ($):190.0
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